Cas no 1184134-16-4 (1-(Benzylamino)cyclobutane-1-carbonitrile)

• Product Name: 1-(Benzylamino)cyclobutane-1-carbonitrile
• CAS No: 1184134-16-4
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• MDL: MFCD12774971
• CID: 4779606
• PubChem ID: 61005122
• Update Time: 2026-02-27

1-(Benzylamino)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(benzylamino)cyclobutane-1-carbonitrile
• 1-(Benzylamino)cyclobutane-1-carbonitrile

• MDL： MFCD12774971
• Inchi： 1S/C12H14N2/c13-10-12(7-4-8-12)14-9-11-5-2-1-3-6-11/h1-3,5-6,14H,4,7-9H2
• InChI Key： HYRXZEUSEVRKID-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C1(C#N)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• XLogP3: 1.8
• Topological Polar Surface Area: 35.8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(Benzylamino)cyclobutane-1-carbonitrile

1-(Benzylamino)cyclobutane-1-carbonitrile (CAS No. 1184134-16-4)

1-(Benzylamino)cyclobutane-1-carbonitrile, also known by its CAS number 1184134-16-4, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with a benzylamino group and a nitrile functional group. The combination of these groups imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 1-(Benzylamino)cyclobutane-1-carbonitrile consists of a four-membered cyclobutane ring, which is known for its ring strain and reactivity. Attached to this ring is a benzylamino group (-CH₂C₆H₅NH-) and a nitrile group (-CN). The benzylamino group introduces aromaticity and potential for hydrogen bonding, while the nitrile group provides electrophilic character and the ability to participate in various nucleophilic reactions. These features make the compound highly reactive and suitable for use in diverse synthetic pathways.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug discovery. The unique geometry of the cyclobutane ring can lead to favorable interactions with biological targets, such as enzymes and receptors. For instance, researchers have explored the use of 1-(Benzylamino)cyclobutane-1-carbonitrile as a building block for creating bioisosteres, which are structural analogs of existing drugs that can enhance potency or reduce toxicity. This has opened new avenues for developing innovative therapeutic agents.

In addition to its role in drug discovery, 1-(Benzylamino)cyclobutane-1-carbonitrile has shown promise in agrochemical applications. Its ability to act as an intermediate in the synthesis of herbicides and insecticides has been extensively studied. For example, scientists have utilized this compound to develop more effective crop protection agents with reduced environmental impact. The incorporation of the benzylamino group into these molecules enhances their selectivity and stability, making them more suitable for agricultural use.

The synthesis of 1-(Benzylamino)cyclobutane-1-carbonitrile typically involves multi-step processes that combine principles from organic chemistry, such as nucleophilic substitution, condensation reactions, and ring-closing metathesis. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes. For instance, the use of transition metal catalysts has significantly improved the yield and purity of this compound during its synthesis.

The physical properties of CAS No. 1184134-16-4 are well-documented, including its melting point, boiling point, and solubility characteristics. These properties are critical for determining its suitability in various chemical processes. For example, its high solubility in organic solvents makes it ideal for use in solution-phase reactions commonly employed in pharmaceutical synthesis.

In terms of safety and handling, 1-(Benzylamino)cyclobutane-1-carbonitrile should be treated with care due to its potential hazards. Proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks. Storage conditions should also adhere to standard laboratory practices to ensure stability and prevent degradation.

The demand for CAS No. 1184134-16-4 continues to grow as researchers uncover new applications across various industries. Its role as a key intermediate in drug development underscores its importance in advancing medical science. Furthermore, ongoing research into its properties and potential uses ensures that this compound remains at the forefront of chemical innovation.

In conclusion, 1-(Benzylamino)cyclobutane-1-carbonitrile, with its unique structure and versatile properties, is a valuable asset in modern chemistry. Its applications span multiple disciplines, from pharmaceuticals to agrochemicals, making it an essential component in contemporary research and development efforts.